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Cat. No.: B1202998 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the alpha emission energy spectrum of

Terbium-149 (¹⁴⁹Tb), a radionuclide of significant interest for targeted alpha therapy (TAT) in

nuclear medicine. The guide covers its decay characteristics, experimental protocols for its

production and purification, and a visual representation of its decay pathway.

Introduction to Terbium-149
Terbium-149 is a radiolanthanide with a half-life of 4.118 hours.[1][2][3] It is considered a

promising candidate for theranostics, an approach that combines therapy and diagnostics.[4][5]

This is due to its unique decay properties, which include the emission of alpha (α) particles for

therapeutic effect, as well as positrons (β+) and gamma (γ) rays that can be used for Positron

Emission Tomography (PET) and Single Photon Emission Computed Tomography (SPECT)

imaging, respectively.[6][7][8] The alpha particles emitted by ¹⁴⁹Tb have a high linear energy

transfer (LET) of approximately 140-143 keV/μm and a short tissue range of about 25-28 μm,

making them highly effective at killing targeted cancer cells with minimal damage to

surrounding healthy tissue.[2][4][5][6] A particularly favorable feature of ¹⁴⁹Tb is the absence of

alpha-emitting daughters in its decay chain, which can reduce potential toxicity to healthy

tissues.[4][5][6]

Alpha Decay Characteristics
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¹⁴⁹Tb decays through three primary modes: electron capture (EC) with an intensity of ~76.2%,

alpha (α) decay (~16.7%), and positron (β+) emission (~7.1%).[1][4][5] The alpha decay branch

is of primary interest for therapeutic applications. The decay results in the daughter nuclide

Europium-145 (¹⁴⁵Eu). The emitted alpha particle has a distinct energy, which defines its

spectrum.

The quantitative data for the principal alpha emission of Terbium-149 is summarized in the

table below.

Parameter Value Daughter Nuclide

Half-Life of ¹⁴⁹Tb 4.118 ± 0.025 hours N/A

Alpha Particle Energy 3.97 MeV (3967 keV) ¹⁴⁵Eu

Alpha Decay Intensity 16.7 % ¹⁴⁵Eu

Mean Alpha Energy per Decay 662 keV N/A

Data compiled from sources[1][2][3][4][5][6][7][8].

Experimental Protocols
The production and measurement of high-purity ¹⁴⁹Tb suitable for research and preclinical

studies involve sophisticated, multi-step processes.

Several nuclear reaction routes can be used to produce ¹⁴⁹Tb, though the most common

method for preclinical research involves proton-induced spallation.[4][5]

Proton-Induced Spallation: This is the primary method used at facilities like ISOLDE at

CERN.[6][9] Tantalum (Ta) foils are irradiated with a high-energy proton beam (e.g., 1.4

GeV).[4][5][9] The spallation reaction produces a wide range of radionuclides, including

¹⁴⁹Tb.

Heavy-Ion Induced Reactions: Alternative production routes include heavy-ion reactions.[2]

[3] These can be direct, such as ¹⁴¹Pr(¹²C,4n)¹⁴⁹Tb, or indirect, where a short-lived parent

that decays to ¹⁴⁹Tb is produced, such as ¹⁴²Nd(¹²C,5n)¹⁴⁹Dy → ¹⁴⁹Tb.[2][3] The indirect

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.prismap.eu/radionuclides/portfolio/149Tb/
https://www.thno.org/v14p1720.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10879862/
https://www.benchchem.com/product/b1202998?utm_src=pdf-body
https://www.prismap.eu/radionuclides/portfolio/149Tb/
https://inis.iaea.org/records/yafap-6yx70/files/34018316.pdf?download=1
https://www.researchgate.net/publication/244744127_Production_routes_of_the_alpha_emitting_149_Tb_for_medical_application
https://www.thno.org/v14p1720.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10879862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5843804/
https://www.mdpi.com/1424-8247/7/3/353
https://www.researchgate.net/publication/299346037_Alpha-PET_with_terbium-149_evidence_and_perspectives_for_radiotheragnostics
https://www.thno.org/v14p1720.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10879862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5843804/
https://www.researchgate.net/publication/378070442_Terbium-149_production_a_focus_on_yield_and_quality_improvement_towards_preclinical_application
https://www.thno.org/v14p1720.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10879862/
https://www.researchgate.net/publication/378070442_Terbium-149_production_a_focus_on_yield_and_quality_improvement_towards_preclinical_application
https://inis.iaea.org/records/yafap-6yx70/files/34018316.pdf?download=1
https://www.researchgate.net/publication/244744127_Production_routes_of_the_alpha_emitting_149_Tb_for_medical_application
https://inis.iaea.org/records/yafap-6yx70/files/34018316.pdf?download=1
https://www.researchgate.net/publication/244744127_Production_routes_of_the_alpha_emitting_149_Tb_for_medical_application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reaction using a Neodymium (Nd) target has been shown to produce higher yields compared

to the direct reaction on a Praseodymium (Pr) target.[2][3]

Light-Particle Induced Reactions: The direct nuclear reaction ¹⁵²Gd(p,4n)¹⁴⁹Tb has been

identified as another promising production pathway.[2][3]

Regardless of the production method, a rigorous purification process is required to isolate ¹⁴⁹Tb

with high radionuclidic purity.

On-Line Isotope Separation: For the spallation method, the generated radiolanthanides are

released from the target, ionized, and accelerated as a radioactive ion beam. This beam is

then passed through a mass separator, which isolates nuclides with the desired mass

number (A=149).[3][4][5]

Ion Implantation: The mass-separated A=149 ion beam is implanted into a catcher foil, which

is often a thin layer of zinc or sodium chloride on a noble metal backing like gold.[1][4][5][6]

Radiochemical Separation: The implanted foil is dissolved, and ¹⁴⁹Tb is chemically separated

from isobaric contaminants and the catcher foil material. This is a critical step to achieve the

high purity required for medical applications.[9] This process commonly employs

chromatographic techniques:

Cation-Exchange Chromatography: This method is used to separate Terbium from other

lanthanides and impurities. A common eluent used in this process is α-hydroxyisobutyric

acid (α-HIBA).[2][3][6]

Extraction Chromatography: This technique can be used to remove residual impurities,

such as zinc from the catcher foil.[9]

Quality Control: The final product's activity and purity are confirmed. High-resolution gamma-

spectrometry is a key technique used to verify the radionuclidic purity of the final ¹⁴⁹Tb

sample.[2][9]
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Caption: Experimental workflow for ¹⁴⁹Tb production and purification.

Alpha Decay Scheme of Terbium-149
The alpha decay of ¹⁴⁹Tb involves the emission of an alpha particle, leading to the formation of

the daughter nuclide ¹⁴⁵Eu. The energy released in this decay is primarily carried away as the

kinetic energy of the alpha particle. The following diagram illustrates this nuclear transition.
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Caption: Alpha decay scheme of Terbium-149 to Europium-145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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